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Abstract

(2)-9,17-Octadecadienal (CAS Number: 56554-35-9) is a long-chain unsaturated aldehyde that
has been identified as a significant phytochemical component in the tuber of Solena
amplexicaulis.[1][2][3] Preliminary research indicates its potential as a bioactive compound,
with reported antimicrobial properties.[1][2][3] This technical guide provides a comprehensive
overview of its chemical and physical properties, a proposed synthetic route, and a detailed
discussion of its potential biological activities and mechanisms of action based on current
knowledge of related long-chain aldehydes. Experimental protocols for its synthesis and
biological evaluation are also presented to facilitate further research and drug development
efforts.

Chemical and Physical Properties

(2)-9,17-Octadecadienal is a C18 fatty aldehyde characterized by a cis double bond at the 9th
position and a terminal double bond at the 17th position. Its chemical structure and properties
are summarized below.

Table 1: Chemical and Physical Properties of (2)-9,17-Octadecadienal
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Property Value Source

CAS Number 56554-35-9 ChemlIDplus, EPA DSSTox
Molecular Formula CisH320 PubChem[4]

Molecular Weight 264.45 g/mol PubChem[4]

IUPAC Name (92)-octadeca-9,17-dienal PubChem[4]

Synonyms (2)-9,17-Octadecadienal, 9,17- PubChem[4]

Octadecadienal, (2)-

Boiling Point (Predicted)

360.6 £21.0 °C

ChemicalBook

Density (Predicted)

0.848 + 0.06 g/cm?

ChemicalBook

LogP (Predicted)

6.7

PubChem[4]

Not specified (likely an oil at

Appearance Inferred from structure
room temperature)
B Predicted to be poorly soluble
Solubility ) Inferred from LogP
In water
Synthesis

A specific, peer-reviewed synthesis of (2)-9,17-Octadecadienal has not been reported in the

literature. However, a plausible synthetic route can be designed based on established

methodologies for the synthesis of long-chain unsaturated aldehydes and insect pheromones,

such as the Wittig reaction.[5][6][7][8][9] A proposed two-step synthesis is outlined below.

Proposed Synthetic Pathway

The synthesis can be envisioned via a Wittig reaction between 9-decenal and the ylide

generated from 8-bromooct-1-ene.
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Step 2: Wittig Reaction

(2)-9,17-Octadecadienal |~———— ~——--{" Triphenylphosphine ))
N oxide s

~~ -

Wittig Reaction
9-Decenal

Step 1: Ylide Formation

PPh3 Strong base (e.g., n-BuLi)
8-Bromogct-1-ene Triphenylphosphonium salt Phosphonium ylide

Click to download full resolution via product page

Caption: Proposed Wittig reaction synthesis of (Z)-9,17-Octadecadienal.

Experimental Protocol for Synthesis

Step 1: Synthesis of (8-Octen-1-yl)triphenylphosphonium Bromide

To a solution of triphenylphosphine (1.1 eq) in anhydrous toluene, add 8-bromooct-1-ene
(1.0 eq).

o Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for 24 hours.

o Cool the reaction mixture to room temperature, which should result in the precipitation of the
phosphonium salt.

« Filter the precipitate, wash with cold toluene, and dry under vacuum to yield (8-octen-1-
yhtriphenylphosphonium bromide.

Step 2: Synthesis of (2)-9,17-Octadecadienal via Wittig Reaction
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e Suspend (8-octen-1-yl)triphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran
(THF) under an inert atmosphere.

e Cool the suspension to -78 °C and add a strong base such as n-butyllithium (1.1 eq)
dropwise. Allow the mixture to warm to 0 °C and stir for 1 hour to form the ylide (a
characteristic orange-red color should appear).

o Cool the reaction mixture back to -78 °C and add a solution of 9-decenal (1.0 eq) in
anhydrous THF dropwise.

 Allow the reaction to slowly warm to room temperature and stir overnight.
e Quench the reaction by adding a saturated aqueous solution of ammonium chloride.
o Extract the aqueous layer with diethyl ether (3x).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to obtain pure (2)-9,17-Octadecadienal. The Z-selectivity is generally
favored with non-stabilized ylides.[7][8]

Biological Activity and Mechanism of Action

While (2)-9,17-Octadecadienal has been reported to possess antimicrobial properties, detailed
studies on its specific activity and mechanism are lacking.[1][2][3] However, the bioactivity of
long-chain aldehydes is a subject of growing interest, and insights can be drawn from related
compounds.[10][11]

Antimicrobial Activity

Long-chain aldehydes are known to exhibit antimicrobial effects against a range of
microorganisms. The proposed mechanism of action for these compounds generally involves
the disruption of microbial cell membranes. The lipophilic hydrocarbon chain facilitates insertion
into the lipid bilayer, while the reactive aldehyde group can interact with membrane proteins
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and lipids, leading to increased membrane permeability, leakage of cellular contents, and
ultimately, cell death.

Table 2: Potential Antimicrobial Activity Profile of (Z)-9,17-Octadecadienal (Hypothetical)

Microbial Type Predicted Activity Putative Mechanism
- ) ) Disruption of cell membrane
Gram-positive bacteria Moderate to High ) ]
integrity.
_ . Disruption of outer and inner
Gram-negative bacteria Moderate
membranes.
) Disruption of fungal cell
Fungi Moderate

membrane.

Signaling Pathways

The interaction of aldehydes with cellular components suggests they may modulate various
signaling pathways. Aldehydes can induce oxidative stress, which in turn can activate stress-
response pathways. In mammalian cells, lipid peroxidation-derived aldehydes are known to
modulate signaling pathways related to inflammation and cell death.[12] It is plausible that
(2)-9,17-Octadecadienal could exert its biological effects through similar mechanisms.
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Caption: Postulated mechanism of antimicrobial action.

Experimental Protocols for Biological Evaluation

To substantiate the potential antimicrobial activity of (Z)-9,17-Octadecadienal, standardized in
vitro assays are necessary.

Determination of Minimum Inhibitory Concentration
(MIC)

The broth microdilution method is a standard procedure for determining the MIC of a
compound against various microorganisms.
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Protocol:

Prepare a stock solution of (Z)-9,17-Octadecadienal in a suitable solvent (e.g., DMSO).

e In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in Mueller-
Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a range of
concentrations.

e Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10> CFU/mL for
bacteria).

e Add the microbial inoculum to each well of the microtiter plate.
« Include positive (microbes in broth without the compound) and negative (broth only) controls.

 Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37
°C for 24 hours for bacteria).

e The MIC is defined as the lowest concentration of the compound that completely inhibits
visible growth of the microorganism.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare stock solution of
(2)-9,17-Octadecadienal

!

Perform serial dilutions
in 96-well plate

Gdd standardized microbial inoculurr)
Gncubate at optimal temperature)
(Determine MIC by visual inspection)

Click to download full resolution via product page

Caption: Workflow for MIC determination.

Conclusion

(2)-9,17-Octadecadienal is a naturally occurring long-chain aldehyde with potential
antimicrobial properties. While research specifically on this compound is limited, this guide
provides a framework for its synthesis and biological evaluation based on established chemical
principles and the known activities of related molecules. Further investigation is warranted to

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b14641822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

fully elucidate its therapeutic potential and mechanism of action, which could lead to the

development of novel antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phytochemical Profiling of Leaf, Stem, and Tuber Parts of Solena amplexicaulis (Lam.)
Gandhi Using GC-MS - PubMed [pubmed.ncbi.nim.nih.gov]

2. scispace.com [scispace.com]
3. researchgate.net [researchgate.net]

4. 9,17-Octadecadienal (Z) | C18H320 | CID 5365667 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC
[pmc.ncbi.nlm.nih.gov]

6. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]

7. Wittig reaction - Wikipedia [en.wikipedia.org]

8. Wittig Reaction [organic-chemistry.org]

9. masterorganicchemistry.com [masterorganicchemistry.com]

10. benchchem.com [benchchem.com]

11. Natural Aldehydes on Health Effects — Oriental Journal of Chemistry [orientjchem.org]

12. Aldehyde dehydrogenases may modulate signaling by lipid peroxidation-derived
bioactive aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to (2)-9,17-
Octadecadienal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14641822#z-9-17-octadecadienal-cas-number-
56554-35-9]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b14641822?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27379314/
https://pubmed.ncbi.nlm.nih.gov/27379314/
https://scispace.com/pdf/phytochemical-profiling-of-leaf-stem-and-tuber-parts-of-2sxw4csb6s.pdf
https://www.researchgate.net/publication/275499986_Phytochemical_Profiling_of_Leaf_Stem_and_Tuber_Parts_of_Solena_amplexicaulis_Lam_Gandhi_Using_GC-MS
https://pubchem.ncbi.nlm.nih.gov/compound/5365667
https://pubchem.ncbi.nlm.nih.gov/compound/5365667
https://pmc.ncbi.nlm.nih.gov/articles/PMC3789658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3789658/
https://pheromones.alfa-chemistry.com/synthesis.html
https://en.wikipedia.org/wiki/Wittig_reaction
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://www.masterorganicchemistry.com/2018/02/06/wittig-reaction/
https://www.benchchem.com/pdf/The_Enigmatic_Role_of_Long_Chain_Aldehydes_in_Biological_Systems_A_Technical_Overview.pdf
http://www.orientjchem.org/vol41no4/natural-aldehydes-on-health-effects/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5703241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5703241/
https://www.benchchem.com/product/b14641822#z-9-17-octadecadienal-cas-number-56554-35-9
https://www.benchchem.com/product/b14641822#z-9-17-octadecadienal-cas-number-56554-35-9
https://www.benchchem.com/product/b14641822#z-9-17-octadecadienal-cas-number-56554-35-9
https://www.benchchem.com/product/b14641822#z-9-17-octadecadienal-cas-number-56554-35-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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